Cas no 1805386-16-6 (3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine)

• Product Name: 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine
• CAS No: 1805386-16-6
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4869502
• Update Time: 2025-06-09

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-2-3-4(9)1-5(13(14)15)12-6(3)7(10)11/h1,7H,2H2
• InChI Key： PNAZRDHSLRNPDK-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C([N+](=O)[O-])N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine

Recent Advances in the Study of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6)

3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6) is a halogenated nitropyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine as a key building block for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromomethyl group facilitates efficient cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting compounds exhibited potent inhibitory activity against BTK, with IC50 values in the low nanomolar range, highlighting the compound's utility in targeted cancer therapy.

In addition to its applications in oncology, recent research has explored the antimicrobial properties of derivatives synthesized from 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that nitropyridine-based compounds exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoromethyl group was found to enhance membrane permeability, contributing to the compounds' efficacy.

The synthetic pathways for 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine have also been optimized in recent years. A 2023 paper in Organic Process Research & Development described a scalable, high-yield synthesis method using continuous flow chemistry, which reduced reaction times and improved purity compared to traditional batch processes. This advancement is particularly significant for industrial-scale production, where efficiency and reproducibility are critical.

Despite these promising developments, challenges remain in the application of 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine. For instance, its stability under physiological conditions and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations by modifying the core structure or developing prodrug strategies to enhance bioavailability and reduce off-target effects.

In conclusion, 3-(Bromomethyl)-4-chloro-2-(difluoromethyl)-6-nitropyridine (CAS: 1805386-16-6) represents a valuable scaffold in modern drug discovery. Its versatility in synthetic chemistry and potential therapeutic applications make it a compound of significant interest. Future studies are expected to explore its utility in other disease areas, such as inflammatory disorders and neurodegenerative diseases, further expanding its impact on the pharmaceutical industry.